2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide
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Description
2,5-dimethyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.43. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Antiprotozoal Agents
Research on similar heterocyclic compounds has shown promising antiprotozoal activity. For instance, compounds synthesized from furan derivatives have demonstrated strong DNA affinities and significant in vitro and in vivo activities against protozoal infections, highlighting their potential in developing treatments for diseases like trypanosomiasis and malaria (Ismail et al., 2004).
Photochemical Synthesis Techniques
Another area of research involves the photochemical synthesis of heterocyclic compounds, where studies have developed methods to efficiently produce 2-dimethylaminophenyl derivatives of furan, pyrrole, and thiophene. This demonstrates the compound's relevance in synthetic chemistry for creating building blocks for further chemical synthesis (Guizzardi et al., 2000).
Electrosynthesis in Medicinal Chemistry
Electrosynthesis of heterocyclic acids derivatives, including furan and thiophene carboxylic acids, has been explored for producing compounds with potential pharmacological applications. This illustrates the compound's utility in generating bioactive molecules through electrochemical methods (Konstantinov et al., 1971).
Development of Heterocyclic Fused Systems
Research on synthesizing heterocyclic fused systems, including furopyranone and furopyrrolone derivatives, highlights the synthetic utility of compounds bearing furan and pyrrole motifs in creating complex molecules with potential for biological activity (Ergun et al., 2014).
Influenza Virus Inhibitors
A study reported the synthesis of furan-carboxamide derivatives as potent inhibitors of the H5N1 influenza virus, suggesting the potential application of structurally similar compounds in antiviral research (Yongshi et al., 2017).
Properties
IUPAC Name |
2,5-dimethyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c1-13-10-17(14(2)22-13)18(21)20(12-16-7-5-9-23-16)11-15-6-4-8-19(15)3/h4-10H,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSXVENJFBSFMDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N(CC2=CC=CN2C)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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